3-anilino-1-(dimethylamino)-2,5-pyrrolidinedione

• IUPAC Name: 3-anilino-1-(dimethylamino)pyrrolidine-2,5-dione
• InChI: InChI=1S/C12H15N3O2/c1-14(2)15-11(16)8-10(12(15)17)13-9-6-4-3-5-7-9/h3-7,10,13H,8H2,1-2H3
• InChI Key: MMSRBPWLVMXDCO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)N1C(=O)CC(C1=O)NC2=CC=CC=C2
• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol

Description

3-anilino-1-(dimethylamino)-2,5-pyrrolidinedione, also known as phenytoin, is a widely used antiepileptic drug. It was first synthesized in 1908 by Heinrich Biltz, and its use as an antiepileptic drug was discovered in 1938. Since then, it has been extensively studied for its mechanism of action and its effects on the human body.

Mechanism of Action

Phenytoin works by blocking voltage-gated sodium channels in the neuronal membrane. This prevents the influx of sodium ions into the cell, which is necessary for the depolarization of the membrane and the propagation of action potentials. By stabilizing the neuronal membrane, 3-anilino-1-(dimethylamino)-2,5-pyrrolidinedione prevents the spread of epileptic activity.
Biochemical and Physiological Effects:
Phenytoin has a number of biochemical and physiological effects on the human body. It can cause an increase in liver enzymes, which can lead to liver damage in some individuals. It can also cause anemia, leukopenia, and thrombocytopenia. In addition, it can cause gingival hyperplasia and hirsutism.

Advantages and Limitations for Lab Experiments

Phenytoin has a number of advantages and limitations for lab experiments. It is a widely used antiepileptic drug, which makes it readily available for research purposes. It also has a well-established mechanism of action, which makes it a useful tool for studying neuronal membrane stability. However, its effects on the human body can limit its use in certain types of experiments.

Future Directions

There are a number of future directions for research on 3-anilino-1-(dimethylamino)-2,5-pyrrolidinedione. One area of interest is its potential use in the treatment of other neurological disorders, such as neuropathic pain and bipolar disorder. Another area of interest is the development of new drugs that target the voltage-gated sodium channels in the neuronal membrane, which could lead to the development of more effective antiepileptic drugs. Finally, there is a need for further research into the biochemical and physiological effects of 3-anilino-1-(dimethylamino)-2,5-pyrrolidinedione, in order to better understand its potential benefits and limitations.

Synthesis Methods

The synthesis of 3-anilino-1-(dimethylamino)-2,5-pyrrolidinedione involves the reaction of benzil with urea and ammonium carbonate in the presence of sodium ethoxide. The resulting product is then treated with aniline and sodium hydroxide to yield 3-anilino-1-(dimethylamino)-2,5-pyrrolidinedione. This method of synthesis has been modified and improved over the years to increase the yield and purity of the product.

Scientific Research Applications

Phenytoin has been extensively studied for its antiepileptic properties. It works by stabilizing the neuronal membrane, preventing the spread of epileptic activity. It has also been studied for its potential use in the treatment of other neurological disorders, such as neuropathic pain and bipolar disorder.